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Compound of Interest

Compound Name: 4-(p-Tolyloxy)aniline

Cat. No.: B1329656

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides crucial guidance for the
safe use of 4-(p-Tolyloxy)aniline, a member of the aromatic amine class of compounds. The
following information outlines essential personal protective equipment (PPE), operational
procedures, and disposal plans to minimize risk and ensure a safe working environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-(p-Tolyloxy)aniline is provided
below. This information is essential for understanding its behavior and potential hazards.

Property Value

Molecular Formula Ci13H13NO[1]

Molecular Weight 199.25 g/mol [1]

CAS Number 41295-20-9[2]
Appearance Solid (form not specified)

4-(4-Methylphenoxy)aniline, 4-Amino-4'-
Synonyms )
methyldiphenyl ether[1]
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Hazard Identification and Personal Protective Equipment
(PPE)

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-(p-Tolyloxy)aniline presents several hazards. The recommended PPE is based
on a comprehensive risk assessment for handling aromatic amines.[3]

GHS Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 4-(p-
Tolyloxy)aniline. The following table outlines the recommended PPE for various laboratory
operations.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust and vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield
provides broader protection,
especially during transfers and

reactions.

Hand Protection

Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent

changes.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient. The type of
respirator will depend on the

specific operational conditions.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling 4-(p-Tolyloxy)aniline from preparation to

disposal.

1. Pre-Handling Preparation:

o Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

» Information Review: Review the Safety Data Sheet (SDS) for 4-(p-Tolyloxy)aniline before

beginning work. If a substance-specific SDS is unavailable, consult the safety data for
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structurally similar aromatic amines.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.

o Designated Area: All work with 4-(p-Tolyloxy)aniline should be conducted in a designated
area within a certified chemical fume hood.

2. Handling the Compound:

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the designated handling area.

» Weighing: When weighing the solid compound, use a balance located inside the fume hood
or a ventilated balance enclosure to minimize the risk of inhaling airborne particles.

e Dissolving: When preparing solutions, slowly add the solid 4-(p-Tolyloxy)aniline to the
solvent to prevent splashing.

e Reactions: All chemical reactions involving this compound must be performed in appropriate
glassware, securely set up within the fume hood.

3. Post-Handling Procedures:

o Decontamination: Thoroughly wipe down the work area within the fume hood with an
appropriate solvent and cleaning agent.

e Hand Washing: Wash hands thoroughly with soap and water immediately after removing
gloves.

Disposal Plan

Proper disposal of 4-(p-Tolyloxy)aniline and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste: Dispose of all solid 4-(p-Tolyloxy)aniline and any solutions containing it as
hazardous chemical waste. Do not pour this chemical down the drain.
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o Contaminated Materials: Any materials that have come into contact with 4-(p-
Tolyloxy)aniline, such as gloves, pipette tips, and paper towels, must be collected in a
designated, sealed container for disposal as hazardous waste.

e Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal environmental regulations. Consult your institution's environmental health
and safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Visual Guides for Safe Handling

To further clarify the procedural steps and decision-making processes, the following diagrams
have been created using the Graphviz DOT language.
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Caption: Operational Workflow for 4-(p-Tolyloxy)aniline.
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Caption: PPE Selection for 4-(p-Tolyloxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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